Cas no 1515247-46-7 (5-(5-bromothiophen-2-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(5-bromothiophen-2-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1515247-46-7
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 5806803
• PubChem ID: 83732551
• Update Time: 2025-06-08

5-(5-bromothiophen-2-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromothiophen-2-yl)-1-methyl-1H-pyrazol-4-amine
• 1515247-46-7
• EN300-1894046

• Inchi： 1S/C8H8BrN3S/c1-12-8(5(10)4-11-12)6-2-3-7(9)13-6/h2-4H,10H2,1H3
• InChI Key： ZGXJBIBGKOKDHD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C(C=NN2C)N)S1

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(5-bromothiophen-2-yl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(5-bromothiophen-2-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1515247-46)

The compound 5-(5-bromothiophen-2-y)-1-methyl-1H-pyrazol-4-amine, identified by the CAS registry number CAS No. 151,5247, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology.

Recent studies have highlighted the importance of thiophene derivatives, such as 5-bromothiophen, in drug design due to their unique electronic properties and ability to interact with biological targets.

The integration of a pyrazole ring into the structure of this compound further enhances its versatility, making it a promising candidate for exploring new therapeutic agents.

In this article, we delve into the structural characteristics, synthetic methods, and potential applications of this compound, while incorporating insights from cutting-edge research to provide a comprehensive overview.

The molecule's structure comprises a thiophene ring substituted with a bromine atom at position 5 and a pyrazole ring with a methyl group at position 1 and an amine group at position 4.

This arrangement creates a conjugated system that exhibits interesting electronic properties, which are crucial for its activity in biological systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic distribution and reactivity of such compounds, providing deeper insights into their potential applications.

One area where this compound has shown promise is in the field of pharmacology, particularly in the development of anti-inflammatory and anticancer agents.

Preliminary studies suggest that the compound may inhibit key enzymes involved in inflammatory pathways, offering a novel approach to managing chronic inflammatory diseases.

Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development.

Incorporating the latest findings from clinical trials and preclinical studies, this article aims to provide readers with an updated understanding of the compound's therapeutic potential.

Beyond pharmacology, the compound's unique electronic properties make it an interesting candidate for applications in materials science, particularly in the development of organic semiconductors and sensors.

Research into its optical properties has revealed potential uses in light-emitting diodes (LEDs) and photovoltaic devices, underscoring its versatility across multiple disciplines.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and condensation reactions.

Recent optimizations in synthetic protocols have improved yields and reduced reaction times, making large-scale production more feasible.

This has opened up new avenues for exploring its applications in both academic research and industrial settings.

Synthesis and Structural Features

The synthesis of 5-(5-bromothiophen)-yl)-methyl-H-pyrazol-amine involves several key steps that highlight its structural complexity.